Cas no 144692-04-6 (Propanedial, (3,4-dihydro-1(2H)-isoquinolinylidene)-)

• Product Name: Propanedial, (3,4-dihydro-1(2H)-isoquinolinylidene)-
• CAS No: 144692-04-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 2777739
• Update Time: 2023-08-07

Propanedial, (3,4-dihydro-1(2H)-isoquinolinylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedial, (3,4-dihydro-1(2H)-isoquinolinylidene)-

• Inchi： 1S/C12H11NO2/c14-7-10(8-15)12-11-4-2-1-3-9(11)5-6-13-12/h1-4,7-8,14H,5-6H2/b10-7+
• InChI Key： UAJSARPDUFJUQS-JXMROGBWSA-N
• SMILES： O/C=C(\C=O)/C1C2C=CC=CC=2CCN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7